2-(1H-Benzo[d][1,2,3]triazol-1-yl)-2-(((benzyloxy)carbonyl)amino)acetic acid

• IUPAC Name: 2-(benzotriazol-1-yl)-2-(phenylmethoxycarbonylamino)acetic acid
• InChI: InChI=1S/C16H14N4O4/c21-15(22)14(20-13-9-5-4-8-12(13)18-19-20)17-16(23)24-10-11-6-2-1-3-7-11/h1-9,14H,10H2,(H,17,23)(H,21,22)
• InChI Key: BNCGQJZQVLAXAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC(C(=O)O)N2C3=CC=CC=C3N=N2
• Molecular Formula: C16H14N4O4
• DSSTOX Substance ID: DTXSID50401861
• Molecular Weight: 326.31 g/mol
• CAS No.: 124676-19-3

Description

2-(1H-Benzo[d][1,2,3]triazol-1-yl)-2-(((benzyloxy)carbonyl)amino)acetic acid is a complex organic compound that features a benzo[d][1,2,3]triazole moiety linked to an amino acid derivative

Scientific Research Applications

Chemistry

In organic synthesis, 2-(1H-Benzo[d][1,2,3]triazol-1-yl)-2-(((benzyloxy)carbonyl)amino)acetic acid can serve as a building block for more complex molecules. Its triazole ring is a versatile moiety that can participate in click chemistry, facilitating the synthesis of diverse compounds.

Biology and Medicine

This compound has potential applications in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. The triazole ring can mimic peptide bonds, making it useful in the development of peptidomimetics.

Industry

In materials science, the compound can be used to create polymers with specific properties, such as enhanced thermal stability or unique electronic characteristics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1H-Benzo[d][1,2,3]triazol-1-yl)-2-(((benzyloxy)carbonyl)amino)acetic acid typically involves multiple steps:

Formation of the Benzo[d][1,2,3]triazole Core: This can be achieved through the cyclization of o-phenylenediamine with nitrous acid, forming the triazole ring.

Attachment of the Amino Acid Moiety: The triazole ring is then functionalized with a suitable linker, such as a haloacetic acid derivative, under basic conditions to introduce the amino acid moiety.

Protection of the Amino Group: The amino group is protected using a benzyloxycarbonyl (Cbz) group to prevent side reactions during subsequent steps.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of automated synthesis equipment, high-throughput screening of reaction conditions, and purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The benzo[d][1,2,3]triazole moiety can undergo oxidation reactions, often using reagents like hydrogen peroxide or peracids.

Reduction: Reduction of the triazole ring can be achieved using agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzyloxycarbonyl-protected amino group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, peracids.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides under basic or acidic conditions.

Major Products

Oxidation: Oxidized derivatives of the triazole ring.

Reduction: Reduced triazole derivatives.

Substitution: Substituted amino acid derivatives.

Mechanism of Action

The mechanism by which 2-(1H-Benzo[d][1,2,3]triazol-1-yl)-2-(((benzyloxy)carbonyl)amino)acetic acid exerts its effects depends on its application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, often through hydrogen bonding, hydrophobic interactions, or covalent bonding. The triazole ring can act as a bioisostere, replacing functional groups in biological molecules to modulate their activity.

Comparison with Similar Compounds

Similar Compounds

1H-Benzotriazole: A simpler triazole compound without the amino acid moiety.

2-(1H-Benzotriazol-1-yl)acetic acid: Lacks the benzyloxycarbonyl protection.

N-Cbz-glycine: Contains the benzyloxycarbonyl-protected amino group but lacks the triazole ring.

Uniqueness

2-(1H-Benzo[d][1,2,3]triazol-1-yl)-2-(((benzyloxy)carbonyl)amino)acetic acid is unique due to the combination of the triazole ring and the protected amino acid moiety. This dual functionality allows it to participate in a wider range of chemical reactions and applications compared to its simpler counterparts.

Synthesis routes and methods

Procedure details

A mixture of glyoxylic acid monohydrate (4.60 g), benzotriazole (5.95 g) and benzyl carbamate (7.55 g) was heated to reflux in toluene (100 ml) for 18 h, under Dean-Stark conditions. The mixture was then allowed to cool to room temperature, and the resulting precipitate collected by filtration. This was then recrystallised from diethyl ether giving an off-white solid (11.66 g)